N-[2,4-Dimethyl-5-(trifluoromethyl)pyrazol-3-yl]-3-ethenylsulfonylpropanamide

• IUPAC Name: N-[2,4-dimethyl-5-(trifluoromethyl)pyrazol-3-yl]-3-ethenylsulfonylpropanamide
• InChI: InChI=1S/C11H14F3N3O3S/c1-4-21(19,20)6-5-8(18)15-10-7(2)9(11(12,13)14)16-17(10)3/h4H,1,5-6H2,2-3H3,(H,15,18)
• InChI Key: OVKDSULBDQDBGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N(N=C1C(F)(F)F)C)NC(=O)CCS(=O)(=O)C=C
• Molecular Formula: C11H14F3N3O3S
• Molecular Weight: 325.31 g/mol

Description

The compound is a pyrazole derivative. Pyrazoles are a class of five-membered heterocycles derived from the parent pyrazole, an aromatic azole with molecular formula C3H4N2. The trifluoromethyl group is a common functional group in organic chemistry, often used in pharmaceuticals and agrochemicals due to its unique physicochemical properties.

Synthesis Analysis

While specific synthesis methods for this compound are not available, trifluoromethylpyridines, which are structurally similar, are often synthesized using a variety of methods, including cyclocondensation reactions.

Molecular Structure Analysis

The molecular structure of this compound would likely involve a pyrazole ring, which is a five-membered ring with two nitrogen atoms. The trifluoromethyl group would be attached to the pyrazole ring.

Chemical Reactions Analysis

Trifluoromethylpyridines, similar to this compound, are often used as intermediates in the synthesis of various agrochemicals and pharmaceuticals.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would likely be influenced by the trifluoromethyl group and the pyrazole ring. Trifluoromethyl groups are known to influence the biological activities and physical properties of compounds.

Mechanism of Action

The mechanism of action would depend on the specific application of the compound. For instance, many trifluoromethyl-containing compounds exhibit various pharmacological activities.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific structure and use. Generally, safety precautions should be taken when handling any chemical compound.

Future Directions

The future directions for this compound could involve further exploration of its potential uses in pharmaceuticals and agrochemicals, given the known benefits of trifluoromethyl groups and pyrazole rings in these areas.